Cas no 638995-33-2 (Methyl 3-(4-acetylphenyl)benzoate)

• Product Name: Methyl 3-(4-acetylphenyl)benzoate
• CAS No: 638995-33-2
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• MDL: MFCD06204213
• CID: 1037621
• PubChem ID: 5097332
• Update Time: 2025-04-20

Methyl 3-(4-acetylphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4'-acetyl-[1,1'-biphenyl]-3-carboxylate
• methyl 4'-acetyl[1,1'-biphenyl]-3-carboxylate
• MFCD06204213
• CS-0209144
• BS-29004
• Methyl 3-(4-acetylphenyl)benzoate
• AKOS004113784
• Methyl4'-acetyl-[1,1'-biphenyl]-3-carboxylate
• DTXSID30408272
• 638995-33-2

• MDL： MFCD06204213
• Inchi： 1S/C16H14O3/c1-11(17)12-6-8-13(9-7-12)14-4-3-5-15(10-14)16(18)19-2/h3-10H,1-2H3
• InChI Key： GQBSFVABZCBDNG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 254.09400
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.34280